Cas no 1532901-15-7 (2-(4-amino-1,1-dioxo-1lambda6-thian-4-yl)acetamide)

• Product Name: 2-(4-amino-1,1-dioxo-1lambda6-thian-4-yl)acetamide
• CAS No: 1532901-15-7
• MF: C₇H₁₄N₂O₃S
• MW: 206.262660503387
• CID: 6325968
• PubChem ID: 83687605
• Update Time: 2025-05-20

2-(4-amino-1,1-dioxo-1lambda6-thian-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-1,1-dioxo-1lambda6-thian-4-yl)acetamide
• 1532901-15-7
• EN300-1287829

• Inchi： 1S/C7H14N2O3S/c8-6(10)5-7(9)1-3-13(11,12)4-2-7/h1-5,9H2,(H2,8,10)
• InChI Key： AWVPBASYHYYOCM-UHFFFAOYSA-N
• SMILES： S1(CCC(CC(N)=O)(CC1)N)(=O)=O

Computed Properties

• Exact Mass: 206.07251349g/mol
• Monoisotopic Mass: 206.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-amino-1,1-dioxo-1lambda6-thian-4-yl)acetamide

Exploring the Versatile Applications of 2-(4-amino-1,1-dioxo-1lambda6-thian-4-yl)acetamide (CAS No. 1532901-15-7) in Modern Chemistry

In the ever-evolving landscape of chemical research, 2-(4-amino-1,1-dioxo-1lambda6-thian-4-yl)acetamide (CAS No. 1532901-15-7) has emerged as a compound of significant interest. This sulfonamide derivative, characterized by its unique thiane-1,1-dioxide core structure, offers a wide array of potential applications in pharmaceuticals, agrochemicals, and material science. Researchers are particularly intrigued by its sulfonyl group and acetamide moiety, which contribute to its versatile reactivity profile.

The molecular structure of 2-(4-amino-1,1-dioxo-1lambda6-thian-4-yl)acetamide features a sulfonamide functional group that has become increasingly important in drug discovery. This structural motif is commonly found in many FDA-approved medications, particularly in the areas of enzyme inhibition and receptor modulation. The compound's CAS No. 1532901-15-7 serves as a unique identifier in chemical databases, facilitating research collaboration and patent protection in the competitive pharmaceutical industry.

Recent studies have highlighted the potential of 2-(4-amino-1,1-dioxo-1lambda6-thian-4-yl)acetamide derivatives in addressing current medical challenges. With the growing focus on personalized medicine and targeted therapies, this compound's scaffold offers opportunities for developing novel treatments for chronic conditions. Its sulfone-containing structure is particularly relevant in the context of metabolic disease research, a field that has gained substantial attention in recent years.

The synthesis of 2-(4-amino-1,1-dioxo-1lambda6-thian-4-yl)acetamide typically involves multi-step organic transformations, with careful control of reaction conditions to ensure high purity. Modern green chemistry approaches are being explored to optimize its production, aligning with the chemical industry's sustainability goals. Researchers are investigating catalytic methods and atom-efficient processes to reduce environmental impact while maintaining yield and quality.

In material science applications, the sulfonamide-containing compound demonstrates interesting properties for polymer modification. Its ability to form hydrogen-bonding networks makes it valuable in designing advanced materials with specific mechanical and thermal characteristics. This aligns with current trends in smart material development and functional coatings, areas that are experiencing rapid growth in both academic and industrial research.

Analytical characterization of 2-(4-amino-1,1-dioxo-1lambda6-thian-4-yl)acetamide typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide crucial insights into the compound's molecular conformation and purity, which are essential for both research and potential commercial applications. The availability of high-quality analytical data for CAS No. 1532901-15-7 in scientific literature facilitates its adoption in various research programs.

The pharmaceutical industry's growing interest in sulfone-containing compounds has positioned 2-(4-amino-1,1-dioxo-1lambda6-thian-4-yl)acetamide as a valuable intermediate. Its structural features are particularly relevant for developing small molecule therapeutics, especially in areas like kinase inhibition and protein-protein interaction modulation. These applications are at the forefront of current drug discovery efforts, addressing unmet medical needs in various therapeutic areas.

From a commercial perspective, the demand for specialized sulfonamide derivatives like 2-(4-amino-1,1-dioxo-1lambda6-thian-4-yl)acetamide continues to grow. Suppliers and manufacturers are responding to this demand by developing scalable synthesis routes and ensuring reliable supply chains. The compound's CAS registry number 1532901-15-7 serves as an important reference point in global chemical commerce, facilitating international trade and regulatory compliance.

Future research directions for 2-(4-amino-1,1-dioxo-1lambda6-thian-4-yl)acetamide may explore its potential in bioconjugation chemistry and prodrug design, two rapidly developing areas in medicinal chemistry. The compound's amino group and sulfonyl moiety offer multiple sites for chemical modification, making it a versatile building block for creating diverse molecular architectures with tailored biological activities.

As the scientific community continues to investigate sulfone-based compounds, 2-(4-amino-1,1-dioxo-1lambda6-thian-4-yl)acetamide (CAS No. 1532901-15-7) stands out as a promising candidate for various applications. Its unique combination of structural features and reactivity patterns positions it well to contribute to advancements in multiple scientific disciplines, from drug discovery to advanced material development.